BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 1,1-Di(o-
tolyl)ethylene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1,1-Di(o-tolyl)ethylene
CAS No.: 2919-19-9
Cat. No.: B1295329
Get Quote
. J

An authoritative guide for researchers, scientists, and drug development professionals on the
synthesis, properties, and applications of 1-methyl-2-[1-(2-methylphenyl)ethenyl]lbenzene.

Abstract

This technical guide provides a comprehensive overview of 1,1-Di(o-tolyl)ethylene, a versatile
aromatic alkene. The document details its chemical identity, including its IUPAC name, 1-
methyl-2-[1-(2-methylphenyl)ethenyl]benzene, and CAS number, 2919-19-9.[1] It explores
established synthetic methodologies, primarily focusing on the Grignard and Wittig reactions,
offering insights into the rationale behind procedural choices. Key physical and spectroscopic
properties are systematically tabulated for easy reference. Furthermore, this guide delves into
the current and potential applications of this compound, particularly in the realms of organic
synthesis, materials science, and medicinal chemistry. The content is structured to provide both
foundational knowledge and practical insights for professionals in research and development.

Chemical Identity and Properties

1,1-Di(o-tolyl)ethylene, systematically named 1-methyl-2-[1-(2-methylphenyl)ethenyl]benzene,
is a diarylethylene derivative characterized by the presence of two ortho-tolyl groups attached
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to the same carbon of an ethylene moiety.[1]

Property Value Source

1-methyl-2-[1-(2-
IUPAC Name [1]
methylphenyl)ethenyllbenzene

CAS Number 2919-19-9 [1]
Molecular Formula CieH1s [1]
Molecular Weight 208.30 g/mol [1]
Appearance Colourless oil [2]

Spectroscopic Data

The structural elucidation of 1,1-Di(o-tolyl)ethylene is confirmed through various
spectroscopic techniques.

Spectroscopy Key Data

8 7.24-7.18 (m, 2H), 7.14-7.08(m, 3H), 5.84-
1H NMR (400 MHz, CDCls) 5.74 (m, 1H), 5.00-4.90 (m, 2H), 2.65 (t, J = 8.0
Hz, 2H), 2.34-2.26 (m, 2H)[2]

0 142.35, 138.59, 128.91, 128.77, 126.29,

13C NMR (100 MHz, CDCls) 11538, 36,01, 35.86[2

2960, 2926, 2855, 1640, 1452, 1390, 1261,

Infrared (IR) (KBr
(IR) (KB 1097, 1018, 911, 800, 744, 698, 631 cm~1[2]

Not explicitly found for the ortho isomer, but the
Mass Spectrometry (MS) para isomer shows major peaks at m/z 193 and

208, which can be expected to be similar.[3]

Synthesis Methodologies

The synthesis of 1,1-disubstituted ethylenes like 1,1-Di(o-tolyl)ethylene can be effectively
achieved through two primary and robust synthetic strategies: the Grignard reaction and the
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Wittig reaction. The choice between these methods often depends on the availability of starting
materials and the desired scale of the reaction.

Grignard Reaction: A Nucleophilic Addition Approach

The Grignard reaction provides a powerful method for the formation of carbon-carbon bonds.[4]
In the context of synthesizing 1,1-Di(o-tolyl)ethylene, this would involve the reaction of an o-
tolyl Grignard reagent with a suitable carbonyl compound.

Conceptual Workflow for Grignard Synthesis
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Caption: Grignard reaction workflow for 1,1-Di(o-tolyl)ethylene synthesis.
Experimental Protocol (Adapted from similar syntheses):

o Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A
solution of o-bromotoluene in anhydrous diethyl ether is added dropwise from the dropping
funnel to initiate the reaction. The formation of the Grignard reagent, o-tolylmagnesium
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bromide, is indicated by the disappearance of magnesium and a change in the solution's
appearance.[5]

o Reaction with Ketone: A solution of 2-acetyltoluene in anhydrous diethyl ether is slowly
added to the prepared Grignard reagent at 0 °C. The reaction is typically exothermic and the
addition rate should be controlled to maintain the temperature. The mixture is then stirred at
room temperature for several hours to ensure complete reaction.

» Work-up and Dehydration: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic layers are dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The
resulting crude tertiary alcohol is then dehydrated, for instance, by heating with a catalytic
amount of a strong acid like sulfuric acid, to yield the final product, 1,1-Di(o-tolyl)ethylene.

 Purification: The crude product is purified by column chromatography on silica gel using a
non-polar eluent such as hexane.

Causality Behind Experimental Choices:

¢ Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic
solvents like water. Therefore, all glassware must be thoroughly dried, and anhydrous
solvents must be used to prevent the quenching of the Grignard reagent.[4]

» Slow Addition: The reaction between the Grignard reagent and the ketone is often vigorous.
Slow, dropwise addition helps to control the reaction rate and temperature, preventing side
reactions.

o Acidic Work-up: The initial product of the Grignard addition is a magnesium alkoxide. An
acidic work-up is necessary to protonate the alkoxide to form the tertiary alcohol. A mild acid
like ammonium chloride is often preferred to prevent premature dehydration.

Wittig Reaction: A Versatile Olefination Method

The Wittig reaction is a cornerstone of alkene synthesis, allowing for the formation of a carbon-
carbon double bond from a carbonyl compound and a phosphorus ylide.[6] This method offers
excellent regioselectivity.
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Conceptual Workflow for Wittig Synthesis
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Caption: Wittig reaction workflow for 1,1-Di(o-tolyl)ethylene synthesis.
Experimental Protocol (Adapted from similar syntheses):

¢ Preparation of the Phosphonium Salt: o-Methylbenzyl bromide is reacted with
triphenylphosphine in a suitable solvent like toluene or acetonitrile under reflux to form o-
methylbenzyltriphenylphosphonium bromide. The salt typically precipitates out and can be
collected by filtration.

e Generation of the Ylide: The phosphonium salt is suspended in an anhydrous solvent like
tetrahydrofuran (THF) under an inert atmosphere. A strong base, such as n-butyllithium, is
added dropwise at a low temperature (e.g., 0 °C or -78 °C) to deprotonate the salt and form

the deep red or orange phosphorus ylide.[6]
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o Reaction with Aldehyde: A solution of 2-methylbenzaldehyde in anhydrous THF is then
added slowly to the ylide solution at low temperature. The reaction mixture is allowed to
warm to room temperature and stirred for several hours.

o Work-up and Purification: The reaction is quenched with water or a saturated aqueous
solution of ammonium chloride. The product is extracted with an organic solvent, and the
combined organic layers are washed, dried, and concentrated. The crude product is purified
by column chromatography to separate the desired alkene from the triphenylphosphine oxide
byproduct.

Causality Behind Experimental Choices:

 Inert Atmosphere: The phosphorus ylide is sensitive to air and moisture, so the reaction is
carried out under an inert atmosphere (e.g., nitrogen or argon).

e Strong Base: A strong base is required to deprotonate the phosphonium salt and generate
the ylide. The choice of base can influence the stereoselectivity of the reaction for certain
substrates.

 Purification: The primary byproduct of the Wittig reaction is triphenylphosphine oxide, which
can sometimes be challenging to separate from the desired product. Column
chromatography is a reliable method for its removal.

Applications and Future Directions

While specific applications of 1,1-Di(o-tolyl)ethylene are not as extensively documented as its
para-isomer, its structural motifs suggest potential utility in several areas of chemical science.

Ligand in Transition Metal Catalysis

The steric bulk provided by the two ortho-tolyl groups can be advantageous in the design of
ligands for transition metal catalysis. Similar to other bulky phosphine and olefin ligands, 1,1-
Di(o-tolyl)ethylene could potentially coordinate to metal centers and influence the selectivity
and activity of catalytic processes such as cross-coupling reactions, hydroformylation, or
polymerization.[7][8][9] The specific steric and electronic properties imparted by the o-tolyl
groups could lead to unique catalytic performance.
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Monomer in Polymer Science

Derivatives of diarylethylenes are known to be used as modifiers for polymers. The introduction
of the bulky and rigid 1,1-di(o-tolyl)ethylene unit into a polymer backbone could significantly
alter the material's properties, such as its glass transition temperature, thermal stability, and
mechanical strength. Its potential use as a comonomer in polymerization reactions warrants
further investigation.

Building Block in Organic Synthesis

The electron-rich double bond of 1,1-Di(o-tolyl)ethylene is susceptible to electrophilic attack
and can patrticipate in various cycloaddition reactions. This reactivity makes it a valuable
intermediate for the synthesis of more complex molecular architectures. For instance, it could
be a precursor for the synthesis of substituted indane derivatives, which are found in various
biologically active molecules.

Potential in Materials Science and Medicinal Chemistry

The rigid, non-planar structure of 1,1-Di(o-tolyl)ethylene could be exploited in the design of
materials for organic light-emitting diodes (OLEDS) by preventing aggregation-caused
guenching of fluorescence.[10][11][12][13][14] In medicinal chemistry, the diarylethylene
scaffold is present in a number of pharmacologically active compounds. The unique
substitution pattern of 1,1-Di(o-tolyl)ethylene could serve as a starting point for the
development of new therapeutic agents.

Safety and Handling

1,1-Di(o-tolyl)ethylene should be handled with appropriate safety precautions in a well-
ventilated fume hood. It is advisable to wear personal protective equipment, including safety
goggles, gloves, and a lab coat. Specific hazard information is limited, but as with many
organic chemicals, it should be treated as potentially harmful if ingested, inhaled, or in contact
with skin.

Conclusion

1,1-Di(o-tolyl)ethylene is a readily accessible aromatic alkene with interesting structural
features. The established Grignard and Wittig reactions provide reliable pathways for its
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synthesis. While its applications are not yet fully explored, its unique steric and electronic

properties make it a promising candidate for further research in catalysis, polymer science, and

medicinal chemistry. This guide serves as a foundational resource to stimulate and support

future investigations into this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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